Cas no 74962-30-4 (6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepin-2-one)

• Product Name: 6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepin-2-one
• CAS No: 74962-30-4
• MF: C₆H₆OS₄
• MW: 222.37123632431
• CID: 2801028
• PubChem ID: 746242
• Update Time: 2025-04-21

6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepin-2-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepin-2-one
• 4,5-propylenedithio-1,3-dithiol-2-one;
• 74962-30-4
• ST50974614
• DTXSID80353602
• EU-0011327
• SCHEMBL1520342
• AKOS000676023

• Inchi： 1S/C6H6OS4/c7-6-10-4-5(11-6)9-3-1-2-8-4/h1-3H2
• InChI Key： PXNCTRSVBUZLSI-UHFFFAOYSA-N
• SMILES： S1C2=C(SC(=O)S2)SCCC1

Computed Properties

• Exact Mass: 221.93000
• Monoisotopic Mass: 221.93014950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 124.15000
• LogP: 2.75770